Cas no 73537-10-7 (leuseramycin)

• Product Name: leuseramycin
• CAS No: 73537-10-7
• MF: C₄₇H₇₈O₁₃
• MW: 851.114436626434
• CID: 978149
• PubChem ID: 6442058
• Update Time: 2024-03-01

leuseramycin Chemical and Physical Properties

Names and Identifiers

• leuseramycin
• (E)-8-[7-hydroxy-2-[2-(6-hydroxy-3,5,6-trimethyloxan-2-yl)-9-(5-methoxy-6-methyloxan-2-yl)oxy-4,10-dimethyl-1,6-dioxaspiro[4.5]decan-7-yl]-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]-2,4,6-trimethyl-
• CID 101281143
• 30-Deoxydianemycin
• Antibiotic TM-531
• TM-531
• Antibiotic TM 531
• CHEBI:223611
• 6-Nonenoic acid, 8-(2-(6-hydroxy-3,5,6-trimethyltetrahydro-2H-pyrn-2-yl)-9-(5-methoxy-6-methyltetrahydro-2H-pyran-2-yloxy)-9-hydroxy-2,4,8,10-tetramethyl(2,7-bi-1,6-dioxaspiro(4.5)dec)-7-yl)-5-oxo-2,4,6,8-tetramethyl-
• AKOS040747058
• Dianemycin, 30-deoxy-
• 73537-10-7
• (E)-8-[7-hydroxy-2-[2-(6-hydroxy-3,5,6-trimethyloxan-2-yl)-9-(5-methoxy-6-methyloxan-2-yl)oxy-4,10-dimethyl-1,6-dioxaspiro[4.5]decan-7-yl]-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]-2,4,6-trimethyl-5-oxonon-6-enoic acid

• Inchi： 1S/C47H78O13/c1-24(40(49)25(2)19-28(5)43(50)51)18-26(3)41-31(8)34(48)23-46(59-41)17-16-44(11,60-46)38-22-36(55-39-15-14-35(53-13)33(10)54-39)32(9)47(57-38)30(7)21-37(56-47)42-27(4)20-29(6)45(12,52)58-42/h18,25-39,41-42,48,52H,14-17,19-23H2,1-13H3,(H,50,51)/b24-18+/t25-,26+,27+,28+,29-,30+,31-,32-,33-,34+,35+,36+,37-,38-,39?,41-,42+,44+,45+,46-,47+/m1/s1
• InChI Key： ALQNAINCHNBUOD-RUYQEXKFSA-N
• SMILES： O1[C@H](C[C@@H]([C@@H](C)[C@@]21[C@@H](C)C[C@H]([C@@H]1[C@@H](C)C[C@@H](C)[C@@](C)(O)O1)O2)OC1CC[C@@H]([C@@H](C)O1)OC)[C@]1(C)CC[C@]2(C[C@@H]([C@@H](C)[C@@H]([C@H](/C=C(\C)/C([C@H](C)C[C@@H](C(=O)O)C)=O)C)O2)O)O1

Computed Properties

• Exact Mass: 850.54424254g/mol
• Monoisotopic Mass: 850.54424254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 60
• Rotatable Bond Count: 12
• Complexity: 1560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 21
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169
• XLogP3: 6.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids